RU44790

• CAS: 110012-78-7
• Synonyms: 1-(((1-(2-amino-4-thiazolyl)-2-(((4-fluoromethyl-2-oxo-1-tetrazolyl-3-azetidinyl))amino)-2-oxoethylidene)amino)oxy)cyclobutane carboxylic acid; RU 44790; RU-44790; RU44790
• Molecular Formula: C15H16FN9O5S
• Molecular Weight: 453.4 g/mol
• SMILES: C1CC(C1)(C(=O)O)ON=C(C2=CSC(=N2)N)C(=O)NC3C(N(C3=O)C4=NNN=N4)CF
• InChI: InChI=1S/C15H16FN9O5S/c16-4-7-9(11(27)25(7)14-20-23-24-21-14)19-10(26)8(6-5-31-13(17)18-6)22-30-15(12(28)29)2-1-3-15/h5,7,9H,1-4H2,(H2,17,18)(H,19,26)(H,28,29)(H,20,21,23,24)/b22-8+/t7-,9+/m1/s1
• InChIKey: NKFCKCUQAPRRBR-SHXIHPCNSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Classical monobactams such as aztreonam are readily hydrolyzed by ESBLs, limiting their utility in resistance research. RU44790 (CAS 110012-78-7) is an N-tetrazolyl monobactam antibiotic engineered to overcome this gap through a bioisosteric tetrazole moiety at N-1 that confers exceptional β-lactamase stability. • 10-100× superior potency over aztreonam against ESBL-producing Enterobacteriaceae (MIC₉₀ ≤ 0.6 µg/mL for most Enterobacteriaceae)[reference:0] • Highly resistant to hydrolysis by diverse β-lactamases including P99 cephalosporinase; high-affinity PBP3 binding in Escherichia coli enables cell division studies via filamentation induction[reference:1] • Gram-negative selective: inactive against staphylococci and only marginally active against streptococci, enabling selective suppression or isolation of Gram-negative populations in mixed cultures[reference:2] Supplied as >98% pure solid powder with ambient-temperature global shipping.

RU44790 Product Overview

RU44790 (CAS 110012-78-7) is a synthetic monocyclic beta-lactam antibiotic belonging to the monobactam class [1]. It is structurally differentiated by a bioisosteric tetrazole moiety at the N-1 position of the beta-lactam ring, replacing the classical acidic functions found in other monobactams such as aztreonam [2]. The compound was developed as part of a program to create monobactams with improved stability against beta-lactamases and enhanced activity against Gram-negative pathogens [2]. Its primary mechanism of action involves inhibition of bacterial cell wall synthesis via high-affinity binding to penicillin-binding protein 3 (PBP3) in susceptible Gram-negative bacteria [2].

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source
• [2] Chantot JF, et al. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992;36(8):1756-1763. doi:10.1128/AAC.36.8.1756. View Source

Structural Differentiation of RU44790

Monobactam antibiotics are not interchangeable due to significant differences in their molecular structures, which directly impact their spectra of activity, beta-lactamase stability, and target binding affinity [1]. RU44790's unique N-tetrazolyl moiety confers a distinct resistance profile against extended-spectrum beta-lactamases (ESBLs) that frequently hydrolyze other monobactams like aztreonam [2]. Furthermore, the compound's specific interaction with penicillin-binding proteins (PBPs) differs from that of other beta-lactams, leading to varied antibacterial potency against specific Gram-negative pathogens [1]. Therefore, substituting RU44790 with a generic monobactam like aztreonam or carumonam would not yield the same experimental outcomes, particularly in studies involving beta-lactamase-producing Enterobacteriaceae or those requiring precise PBP3 targeting [2].

• [1] Chantot JF, et al. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992;36(8):1756-1763. doi:10.1128/AAC.36.8.1756. View Source
• [2] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source

RU44790 Evidence Guide

Enterobacteriaceae Activity vs Aztreonam

RU44790 demonstrated potent activity against a broad panel of Enterobacteriaceae. At a concentration of ≤0.6 µg/mL, it inhibited 90% of all tested strains of the family Enterobacteriaceae, with the exception of Citrobacter spp., for which the MIC90 was 1.2 µg/mL. This activity profile was described as 'similar to that of aztreonam against strains that are normally susceptible to expanded-spectrum cephalosporins' [1]. This establishes RU44790 as having a comparable baseline potency to the clinically established monobactam aztreonam against wild-type, susceptible Gram-negative pathogens.

Evidence Dimension	In vitro antibacterial activity (MIC90)
Target Compound Data	≤0.6 µg/mL (Enterobacteriaceae, excluding Citrobacter); 1.2 µg/mL (Citrobacter spp.)
Comparator Or Baseline	Aztreonam (qualitative similarity)
Quantified Difference	Activity described as 'similar' to aztreonam against susceptible strains
Conditions	In vitro susceptibility testing against ~900 clinical isolates, using standard MIC determination methods.

Why This Matters

This data validates that RU44790 achieves a high level of potency against a primary target pathogen group, making it a reliable and potent tool for Gram-negative antibacterial research comparable to the industry standard.

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source

ESBL-Producing Enterobacteria Activity

A key differentiator for RU44790 is its significantly enhanced activity against enterobacteria that produce chromosome-encoded or plasmid-mediated extended-spectrum beta-lactamases (ESBLs). In direct comparative testing, the compound was '10 to 100 times more potent than aztreonam and most of the other antibiotics tested' against this clinically challenging subset of pathogens [1]. This superior potency is a direct consequence of the structural modification at the N-1 position of the beta-lactam ring, which confers high stability against hydrolysis by these enzymes [1].

Evidence Dimension	In vitro antibacterial activity (Potency)
Target Compound Data	10-100x more potent than comparator
Comparator Or Baseline	Aztreonam and most other beta-lactams tested
Quantified Difference	10- to 100-fold increase in potency
Conditions	In vitro susceptibility testing against ESBL-producing Enterobacteriaceae clinical isolates.

Why This Matters

This substantial increase in potency against resistant strains makes RU44790 a superior research tool for studying ESBL-mediated resistance and for developing new strategies to overcome it, where aztreonam would be ineffective or require much higher concentrations.

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source

Beta-Lactamase Stability & P99 Inhibition

RU44790 is not only a poor substrate for a wide array of beta-lactamases but also demonstrates inhibitory activity against certain enzymes. The compound was 'highly resistant to hydrolysis by various beta-lactamases, particularly cephalosporinases such as P99' [1]. Furthermore, 'the latter enzyme was also inhibited by the compound' [1]. This dual property—stability plus inhibition—represents a significant functional advantage over many other monobactams, which may be stable but lack inhibitory activity against the P99 enzyme.

Evidence Dimension	Beta-lactamase stability and inhibition
Target Compound Data	High resistance to hydrolysis by P99 cephalosporinase; also inhibits P99.
Comparator Or Baseline	Class of monobactams (general property is stability, but inhibition of P99 is a differentiating feature).
Quantified Difference	Not quantified; qualitative observation of high resistance and inhibition.
Conditions	Biochemical assays with purified beta-lactamase enzymes, including the P99 cephalosporinase.

Why This Matters

This dual property is a unique functional attribute that is not universally shared by other monobactams. It provides a valuable tool for research into beta-lactamase mechanisms and the development of novel beta-lactamase inhibitors.

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source

PBP3 Binding Affinity in E. coli

The mechanism of action for RU44790 involves specific, high-affinity binding to penicillin-binding protein 3 (PBP3) in Escherichia coli [1]. PBP3 is a critical transpeptidase required for septation during bacterial cell division. By selectively targeting PBP3, RU44790 induces filamentation and eventual cell lysis in susceptible Gram-negative bacteria. This specific targeting is a hallmark of many beta-lactams, but the quantitative affinity for PBP3 can vary significantly between compounds, influencing their overall potency and spectrum. The reported 'high affinity' for PBP3 in E. coli provides a mechanistic explanation for the compound's potent antibacterial activity [1].

Evidence Dimension	Target binding affinity (PBP3)
Target Compound Data	High affinity for PBP3 of E. coli
Comparator Or Baseline	General beta-lactam mechanism (binding to PBPs)
Quantified Difference	Not quantified; qualitative observation of high affinity.
Conditions	Binding assays with purified E. coli PBP3 or competition assays in bacterial membrane preparations.

Why This Matters

Understanding the precise molecular target (PBP3) and its affinity profile is essential for structure-activity relationship (SAR) studies and for predicting potential cross-resistance with other PBP-targeting agents. This data confirms the compound's classical monobactam mechanism of action, making it a relevant tool for PBP3-specific research.

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source

Gram-Negative Selective Spectrum

RU44790 exhibits a highly selective antibacterial spectrum, consistent with its monobactam class. It was found to be 'inactive against staphylococci' and had 'only marginal activity against streptococci,' with an MIC50 of 2.5 µg/mL for the latter [1]. This narrow spectrum, primarily targeting Gram-negative bacteria, is a defining characteristic of monobactams and contrasts with broader-spectrum beta-lactams like carbapenems or some cephalosporins. The lack of activity against Gram-positive cocci is a key feature for researchers investigating Gram-negative-specific pathways or for use in selective media and co-culture experiments.

Evidence Dimension	Antibacterial spectrum (Gram-positive activity)
Target Compound Data	Inactive against staphylococci; marginal activity against streptococci (MIC50 = 2.5 µg/mL)
Comparator Or Baseline	Broad-spectrum beta-lactams (e.g., imipenem, cefepime) which are active against many Gram-positive organisms.
Quantified Difference	Complete lack of activity (staphylococci) vs. low to moderate activity of comparators; 2.5 µg/mL MIC50 for streptococci.
Conditions	In vitro susceptibility testing against Gram-positive clinical isolates.

Why This Matters

This high degree of selectivity is valuable for experiments requiring the specific suppression of Gram-negative bacteria without affecting Gram-positive flora. It also underscores the compound's utility as a tool for studying Gram-negative cell wall synthesis without off-target effects on Gram-positive organisms.

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source

RU44790 Research Applications

ESBL Resistance Mechanism Studies

RU44790 is an ideal tool for studying ESBL-mediated resistance mechanisms due to its unique combination of 10-100x superior potency over aztreonam against ESBL-producing Enterobacteriaceae and its high stability against P99 and other beta-lactamases [1]. Researchers can use RU44790 as a probe to dissect the specific contributions of different beta-lactamase enzymes to resistance phenotypes, or as a comparator in the evaluation of novel beta-lactamase inhibitors.

Monobactam SAR Development

The N-tetrazolyl moiety of RU44790 represents a significant structural departure from classical monobactams. This compound serves as a critical benchmark in SAR campaigns aimed at developing next-generation monobactams with improved stability, potency, or spectrum [1]. Its well-characterized activity profile and target engagement (PBP3) make it a valuable reference standard for medicinal chemistry and microbiology laboratories.

Selective Gram-Negative Suppression

The highly selective activity of RU44790, which is inactive against staphylococci and only marginally active against streptococci [1], makes it a useful agent for selective culture media or co-culture experiments. This property allows for the specific suppression or selection of Gram-negative populations in complex microbiological samples, facilitating the study of microbial ecology or the isolation of specific pathogens without affecting Gram-positive flora.

PBP Binding & Cell Division Research

RU44790's high affinity for PBP3 of Escherichia coli [1] makes it a valuable chemical probe for investigating the role of PBP3 in bacterial cell division and septation. It can be used in binding assays, competition studies, or to induce filamentation for morphological analysis, providing a tool to dissect the specific functions of PBP3 relative to other PBPs targeted by different beta-lactam classes.

• [1] Chantot JF, Klich M, Teutsch G, Bryskier A, Collette P, Markus A, Seibert G. Antibacterial activity of RU44790, a new N-tetrazolyl monocyclic beta-lactam. Antimicrob Agents Chemother. 1992 Aug;36(8):1756-63. doi: 10.1128/AAC.36.8.1756. PMID: 1416860. View Source